Cas no 72152-74-0 (1,1,3-triethoxy-3-methylpentane)

• Product name: 1,1,3-triethoxy-3-methylpentane
• CAS No: 72152-74-0
• MF: C₁₂H₂₆O₃
• MW: 218.33304
• CID: 1753676
• PubChem ID: 170335

1,1,3-triethoxy-3-methylpentane Chemical and Physical Properties

Names and Identifiers

• 1,1,3-triethoxy-3-methylpentane
• pentane, 1,1,3-triethoxy-3-methyl-
• RQRQTICYTFCEHX-UHFFFAOYSA-N
• 72152-74-0
• DTXSID00888082
• DTXCID401027364

• Inchi： InChI=1S/C12H26O3/c1-6-12(5,15-9-4)10-11(13-7-2)14-8-3/h11H,6-10H2,1-5H3
• InChI Key： RQRQTICYTFCEHX-UHFFFAOYSA-N
• SMILES： CCC(C)(CC(OCC)OCC)OCC

Computed Properties

• Exact Mass: 218.18828
• Monoisotopic Mass: 218.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69